Indulin

• IUPAC Name: 7-N,8-N,5-triphenylphenazin-5-ium-2,3,7,8-tetramine;chloride
• InChI: InChI=1S/C30H24N6.ClH/c31-23-16-27-29(17-24(23)32)36(22-14-8-3-9-15-22)30-19-26(34-21-12-6-2-7-13-21)25(18-28(30)35-27)33-20-10-4-1-5-11-20;/h1-19H,(H5,31,32,33,34,35);1H
• InChI Key: ZMWAXVAETNTVAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C=C3C(=C2)N=C4C=C(C(=CC4=[N+]3C5=CC=CC=C5)N)N)NC6=CC=CC=C6.[Cl-]
• Molecular Formula: C30H25ClN6
• Molecular Weight: 505.0 g/mol

Description

Indulin is a synthetic compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a type of polycyclic aromatic hydrocarbon (PAH) that is commonly used as a model compound for studying the behavior and effects of other PAHs in the environment.

Mechanism Of Action

The exact mechanism of action of Indulin is not fully understood, but it is believed to act as a DNA intercalator, meaning it can insert itself between the base pairs of DNA. This can lead to DNA damage and mutations, which can ultimately result in cancer.

Biochemical And Physiological Effects

Indulin has been found to have a number of biochemical and physiological effects, including inducing oxidative stress, altering gene expression, and causing DNA damage. It has also been shown to have carcinogenic effects in animal studies.

Advantages And Limitations For Lab Experiments

One advantage of using Indulin in lab experiments is that it is a well-characterized compound with a known structure and properties. This makes it a useful tool for investigating the behavior and effects of other Indulins. However, one limitation is that the toxicity and carcinogenicity of Indulin itself can complicate the interpretation of results.

Future Directions

There are many potential future directions for research on Indulin. One area of interest is developing new methods for detecting and quantifying Indulins in environmental samples. Another area of research could focus on investigating the mechanisms of action of Indulin and other Indulins, with the goal of developing new strategies for preventing or treating Indulin-induced diseases. Additionally, there is a need for further studies on the safety and toxicity of Indulin and other Indulins, particularly in relation to human health.

Synthesis Methods

Indulin can be synthesized through a variety of methods, including the reaction of naphthalene with maleic anhydride or phthalic anhydride. The resulting product is a mixture of isomers that can be separated and purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

Indulin is widely used in scientific research as a model compound for studying the behavior and effects of Indulins in the environment. It has been found to be a useful tool for investigating the toxicity, mutagenicity, and carcinogenicity of other Indulins. Additionally, Indulin has been used in the development of new analytical methods for detecting and quantifying Indulins in environmental samples.